Cas no 1546-78-7 (4-Hydroxy-6-(trifluoromethyl)pyrimidine)
4-Hydroxy-6-(trifluoromethyl)pyrimidine is a fluorinated pyrimidine derivative with notable chemical properties due to the presence of a hydroxyl group and a trifluoromethyl substituent. The trifluoromethyl group enhances its electron-withdrawing characteristics, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound is also useful in the development of heterocyclic compounds for applications in medicinal chemistry and material science. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic processes. Proper handling and storage are recommended due to its sensitivity to moisture and light.
1546-78-7 structure
Product Name:4-Hydroxy-6-(trifluoromethyl)pyrimidine
CAS No:1546-78-7
MF:C5H3F3N2O
MW:164.085331201553
MDL:MFCD00192530
CID:41558
PubChem ID:87577358
Update Time:2025-06-17
4-Hydroxy-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-6-(trifluoromethyl)pyrimidine
- 6-Trifluoromethyl-4-pyrimidinol
- 4-?Hydroxy-?6-?(trifluoromethyl)?pyrimidine
- 4-Hydroxy-6-trifluoromethylpyrimidine
- 6-(Trifluoromethyl)-4-pyrimidinol
- 6-trifluoromethyl-4-hydroxypyrimidine
- 6-(trifluoromethyl)-1H-pyrimidin-4-one
- 6-(Trifluoromethyl)pyrimidin-4-ol
- 6-Trifluoromethyl-4(1H)-pyrimidinone
- 6-Trifluoromethyl-pyrimidin-4-ol
- 6-(Trifluoromethyl)pyrimidin-4-one
- 6-(trifluoromethyl)pyrimidin-4(3h)-one
- 4(1H)-Pyrimidinone, 6-(trifluoromethyl)-
- zlchem 832
- PubChem11010
- triflu
- 6-trifluoromethylpyrimidin-4-one
- J-009131
- J-518138
- EN300-98980
- BS-3883
- 1546-78-7
- 4-(trifluoromethyl)-1H-pyrimidin-6-one
- AKOS005135862
- 6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
- TD8042
- MFCD00192530
- CS-0036824
- 4-trifluoromethylpyrimidin-6-one
- AKOS000320398
- 6-(Trifluoromethyl)pyrimidin-4-ol pound>>6-Trifluoromethyl-4-pyrimidinol
- AC-25660
- InChI=1/C5H3F3N2O/c6-5(7,8)3-1-4(11)10-2-9-3/h1-2H,(H,9,10,11)
- BCP30405
- LVOYSBZJJWPUBD-UHFFFAOYSA-
- FT-0621319
- T1601
- SY021665
- 6-(TRIFLUOROMETHYL)-PYRIMIDIN-4-OL
- 4-Hydroxy-6-(trifluoromethyl)pyrimidine, 99%
- 6-trifluoromethylpyrimidin-4-ol
- SB57270
- SCHEMBL3480448
- DTXSID80361444
- CD-0251
- SCHEMBL18590
- 4(3H)-Pyrimidinone, 6-(trifluoromethyl)-
- 6-(Trifluoromethyl)pyrimidin-4(1H)-one
- AM20080398
- STL226844
- 1823736-69-1
-
- MDL： MFCD00192530
- Inchi： 1S/C5H3F3N2O/c6-5(7,8)3-1-4(11)10-2-9-3/h1-2H,(H,9,10,11)
- InChI Key： LVOYSBZJJWPUBD-UHFFFAOYSA-N
- SMILES： FC(C1=CC(NC=N1)=O)(F)F
Computed Properties
- Exact Mass: 164.02000
- Monoisotopic Mass: 164.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.55
- Melting Point: 169-171 °C (lit.)
- Boiling Point: 229°C at 760 mmHg
- Flash Point: 32.6°C
- Refractive Index: 1.484
- Water Partition Coefficient: Solubility in methanol (almost transparency). Slightly soluble in water.
- PSA: 46.01000
- LogP: 1.20100
- Solubility: Not determined
4-Hydroxy-6-(trifluoromethyl)pyrimidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
4-Hydroxy-6-(trifluoromethyl)pyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Hydroxy-6-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043599-10g |
6-Trifluoromethyl-4-pyrimidinol |
1546-78-7 | 98% | 10g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 043599-25g |
6-Trifluoromethyl-4-pyrimidinol |
1546-78-7 | 98% | 25g |
￡101.00 | 2022-03-01 | |
| Fluorochem | 043599-1g |
6-Trifluoromethyl-4-pyrimidinol |
1546-78-7 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 043599-5g |
6-Trifluoromethyl-4-pyrimidinol |
1546-78-7 | 98% | 5g |
￡25.00 | 2022-03-01 | |
| TRC | H977578-100mg |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | H977578-250mg |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | H977578-500mg |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | H977578-1g |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1601-25g |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 98.0%(GC&T) | 25g |
￥1590.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1601-5g |
4-Hydroxy-6-(trifluoromethyl)pyrimidine |
1546-78-7 | 98.0%(GC&T) | 5g |
￥555.0 | 2022-06-10 |
4-Hydroxy-6-(trifluoromethyl)pyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1546-78-7)4-Hydroxy-6-(trifluoromethyl)pyrimidine
Order Number:A3401
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):279.0/176.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1546-78-7)4-羟基-6-三氟甲基嘧啶
Order Number:LE1689103
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1546-78-7)4-Hydroxy-6-(trifluoromethyl)pyrimidine
Order Number:1689103
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:25
Price ($):discuss personally
Email:sales2@senfeida.com
4-Hydroxy-6-(trifluoromethyl)pyrimidine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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